Cas no 1804622-06-7 (Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1804622-06-7
• MF: C₁₀H₆F₇NO₃
• MW: 321.148367404938
• CID: 4830923
• Update Time: 2025-10-20

Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H6F7NO3/c1-20-6(19)2-4-7(9(12,13)14)8(11)5(3-18-4)21-10(15,16)17/h3H,2H2,1H3
• InChI Key： BMQFEJQYNJLBMO-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(CC(=O)OC)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804622-06-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The molecule's unique combination of functional groups, including a methyl ester, fluorine atoms, and trifluoromethyl substituents, contributes to its distinctive chemical properties and potential for various industrial and therapeutic applications.

The structural complexity of Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate arises from its pyridine ring system, which is substituted with multiple electron-withdrawing groups. These groups not only enhance the compound's stability but also impart unique electronic properties that make it a valuable building block in organic synthesis. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules.

One of the most notable features of this compound is its high degree of fluorination. The presence of fluorine atoms in various positions on the pyridine ring significantly influences its physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are critical in drug design, where fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorinated pyridine derivatives can serve as effective scaffolds for developing antiviral agents with enhanced potency and selectivity.

In addition to its pharmaceutical applications, Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate has shown promise in the field of agrochemistry. Its ability to act as a selective herbicide or insecticide precursor has been explored in recent agricultural studies. The compound's stability under various environmental conditions makes it a viable candidate for use in crop protection products. Furthermore, its trifluoromethoxy group contributes to its resistance to enzymatic degradation, a property that is highly desirable in agrochemical formulations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such complex molecules. For example, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the trifluoromethylated pyridine derivatives.

From a materials science perspective, Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate exhibits interesting electronic properties that make it a potential candidate for use in organic electronics. Its electron-deficient nature could be advantageous in applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Preliminary studies have shown that incorporating such fluorinated pyridine derivatives into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

In terms of environmental impact, the compound's fate and behavior in natural systems are areas of active research. Due to its high degree of fluorination and chemical stability, it is expected to have a limited biodegradation potential. However, studies suggest that under certain conditions, such as exposure to UV light or microbial activity, partial degradation may occur. Understanding these processes is crucial for assessing the compound's long-term environmental risks and ensuring its safe use in industrial applications.

From an analytical standpoint, the characterization of Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate requires advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, purity, and stereochemistry. Recent advancements in computational chemistry have also enabled researchers to predict the compound's reactivity and interactions with biological systems using molecular modeling tools.

In conclusion, Methyl 4-fluoro-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804622-06-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, derived from its complex structure and functional groups, make it an invaluable tool in drug discovery, agrochemistry, and materials science. As research continues to uncover new applications and optimize synthetic routes for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.